Cas no 23127-01-7 (2(1H)-Pyrazinone,5-methyl-3-propyl-)

2(1H)-Pyrazinone,5-methyl-3-propyl- structure
23127-01-7 structure
Product Name:2(1H)-Pyrazinone,5-methyl-3-propyl-
CAS No:23127-01-7
MF:C8H12N2O
MW:152.193681716919
CID:251718
PubChem ID:45099390
Update Time:2025-04-19

2(1H)-Pyrazinone,5-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone,5-methyl-3-propyl-
    • Pyrazinol,5-methyl-3-propyl- (8CI)
    • 5-methyl-3-propyl-1H-pyrazin-2-one
    • 5-Methyl-3-propylpyrazin-2(1H)-one
    • DTXSID60667855
    • 23127-01-7
    • Inchi: 1S/C8H12N2O/c1-3-4-7-8(11)9-5-6(2)10-7/h5H,3-4H2,1-2H3,(H,9,11)
    • InChI Key: NKCYOKSWWIYQHQ-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC)=NC(C)=CN1

Computed Properties

  • Exact Mass: 152.09506
  • Monoisotopic Mass: 152.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 41.46
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